4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-β-D-Glucuronide
4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
350508-26-8
VCID:
VC0022321
InChI:
InChI=1S/C16H21N3O8/c1-18(17-26)6-3-5-10(20)9-4-2-7-19(8-9)15-13(23)11(21)12(22)14(27-15)16(24)25/h2,4,7-8,11-15,21-23H,3,5-6H2,1H3/t11?,12-,13-,14?,15+/m0/s1
SMILES:
CN(CCCC(=O)C1=C[N+](=CC=C1)C2C(C(C(C(O2)C(=O)[O-])O)O)O)N=O
Molecular Formula:
C₁₆H₂₁N₃O₈
Molecular Weight:
383.35
4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-β-D-Glucuronide
CAS No.: 350508-26-8
Reference Standards
VCID: VC0022321
Molecular Formula: C₁₆H₂₁N₃O₈
Molecular Weight: 383.35
| CAS No. | 350508-26-8 |
|---|---|
| Product Name | 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-β-D-Glucuronide |
| Molecular Formula | C₁₆H₂₁N₃O₈ |
| Molecular Weight | 383.35 |
| IUPAC Name | (3S,5S,6R)-3,4,5-trihydroxy-6-[3-[4-[methyl(nitroso)amino]butanoyl]pyridin-1-ium-1-yl]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C16H21N3O8/c1-18(17-26)6-3-5-10(20)9-4-2-7-19(8-9)15-13(23)11(21)12(22)14(27-15)16(24)25/h2,4,7-8,11-15,21-23H,3,5-6H2,1H3/t11?,12-,13-,14?,15+/m0/s1 |
| SMILES | CN(CCCC(=O)C1=C[N+](=CC=C1)C2C(C(C(C(O2)C(=O)[O-])O)O)O)N=O |
| Synonyms | NNK-N-β-D-Glucuronide; 1-β-D-Glucopyranuronosyl-3-[4-(methylnitrosoamino)-_x000B_1-oxobutyl]pyridinium; |
| PubChem Compound | 45039861 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume